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Compound of Interest

Compound Name: 2,5-Diphenylpyridine
CAS No.: 15827-72-2
Cat. No.: B098661
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for testing the
insecticidal activity of 2-phenylpyridine derivatives. The protocols outlined below are based on
established methods and offer a framework for screening and characterizing the efficacy of
novel compounds against various insect pests.

Synthesis of 2-Phenylpyridine Derivatives

A general synthetic route for preparing 2-phenylpyridine derivatives containing N-
phenylbenzamide moieties involves a three-step process: Suzuki-Miyaura cross-coupling,
nucleophilic substitution, and amidation. This method is characterized by mild reaction
conditions and straightforward product isolation.[1][2][3]

Experimental Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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